4-[(2-ethylbutanoyl)amino]-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-(2-ethylbutanoylamino)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H19N3O2S/c1-3-11(4-2)14(20)18-13-7-5-12(6-8-13)15(21)19-16-17-9-10-22-16/h5-11H,3-4H2,1-2H3,(H,18,20)(H,17,19,21)
• InChI Key: RHEPCAFTDWLGCC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C(=O)NC2=NC=CS2
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

4-[(2-ethylbutanoyl)amino]-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as EBTB and belongs to the family of thiazole derivatives. EBTB has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of EBTB is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and viral replication. EBTB has also been shown to activate certain signaling pathways that are involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects:
EBTB has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and reduce inflammation and pain. EBTB has also been shown to modulate the immune system and enhance the production of cytokines (proteins that regulate immune responses).

Advantages and Limitations for Lab Experiments

One of the advantages of EBTB is its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, antiviral, anti-inflammatory, and analgesic effects, making it a potential candidate for the development of new drugs. However, one of the limitations of EBTB is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on EBTB. One of the directions is the development of new drugs based on EBTB for the treatment of cancer, viral infections, inflammation, and pain. Another direction is the investigation of the mechanism of action of EBTB and its interaction with different enzymes and proteins. Moreover, the potential toxicity and side effects of EBTB need to be investigated to ensure its safety for human use.
Conclusion:
In conclusion, 4-[(2-ethylbutanoyl)amino]-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has shown potential applications in various fields of scientific research. Its synthesis has been reported using different methods, and its mechanism of action and biochemical and physiological effects have been studied. EBTB has advantages and limitations for lab experiments, and there are several future directions for its research.

Synthesis Methods

The synthesis of EBTB has been reported in several scientific studies. One of the methods involves the reaction of 2-aminothiazole with 4-fluoro-2-nitrobenzoic acid in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then reacted with 2-ethylbutyric acid chloride to obtain EBTB. Other methods involve the use of different reagents and solvents, but the overall process remains similar.

Scientific Research Applications

EBTB has shown potential applications in scientific research. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have antiviral activity against the herpes simplex virus. Moreover, EBTB has been reported to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.